[(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-cyclopropyl-amine

• IUPAC Name: (3S)-1-(2-aminoethyl)-N-benzyl-N-cyclopropylpiperidin-3-amine
• InChI: InChI=1S/C17H27N3/c18-10-12-19-11-4-7-17(14-19)20(16-8-9-16)13-15-5-2-1-3-6-15/h1-3,5-6,16-17H,4,7-14,18H2/t17-/m0/s1
• InChI Key: IHLPMILTHBNGBH-KRWDZBQOSA-N
• Canonical SMILES: C1CC(CN(C1)CCN)N(CC2=CC=CC=C2)C3CC3
• Isomeric SMILES: C1C[C@@H](CN(C1)CCN)N(CC2=CC=CC=C2)C3CC3
• Molecular Formula: C17H27N3
• Molecular Weight: 273.4 g/mol

Description

[(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-cyclopropyl-amine is a chiral amine derivative featuring a piperidin-3-yl core substituted with a 2-aminoethyl group at the 1-position. The stereochemistry at the piperidine ring is specified as (S)-configuration, which is critical for its biological interactions. The benzyl-cyclopropyl-amine moiety attached to the piperidine ring introduces steric and electronic effects that modulate its pharmacological properties. This compound is structurally related to several piperidine-based amines used in pharmaceutical research, particularly in targeting neurotransmitter receptors or enzymes involved in neurodegenerative diseases .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-cyclopropyl-amine typically involves multiple steps, starting from commercially available precursors. One common route involves the following steps:

Formation of the Piperidine Ring: This can be achieved through a cyclization reaction involving an appropriate diamine and a carbonyl compound.

Introduction of the Benzyl Group: This step often involves a nucleophilic substitution reaction where a benzyl halide reacts with the piperidine derivative.

Cyclopropylamine Addition:

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

[(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-cyclopropyl-amine can undergo various chemical reactions, including:

Oxidation: The amino groups can be oxidized to form nitroso or nitro derivatives.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The benzyl group can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents such as alkyl halides or acyl chlorides can be used under basic or acidic conditions.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nitroso or nitro derivatives, while reduction could produce secondary or tertiary amines.

Scientific Research Applications

Medicinal Chemistry

The compound has been explored for its potential therapeutic applications due to its biological activities. Key areas of research include:

• Antimicrobial Activity : Preliminary studies indicate that [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-cyclopropyl-amine exhibits antimicrobial properties against various pathogens. Minimum inhibitory concentration (MIC) values range from 75 µg/mL to 150 µg/mL against both Gram-positive and Gram-negative bacteria.
• Anticancer Potential : In vitro studies have demonstrated cytotoxic effects on cancer cell lines, suggesting that this compound may serve as a potential anticancer agent .
• Neuroprotective Effects : Research indicates that it may inhibit enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in neurotransmitter degradation, thus holding promise for treating neurodegenerative diseases like Alzheimer's .

Biological Research

The compound's interactions with specific molecular targets are of great interest:

• Receptor Binding : It may bind to various receptors on cell membranes, triggering intracellular signaling pathways that could lead to therapeutic effects .
• Enzyme Inhibition : The ability to inhibit certain enzymes can affect metabolic pathways and cellular functions, making it a candidate for further pharmacological exploration .

Coordination Chemistry

In the field of coordination chemistry, [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-cyclopropyl-amine serves as a ligand due to its ability to form complexes with metal ions. This property is essential for developing new materials and chemical processes.

Mechanism of Action

The mechanism of action of [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-cyclopropyl-amine involves its interaction with specific molecular targets, such as receptors or enzymes. The compound’s structure allows it to fit into the active sites of these targets, modulating their activity. This can lead to various biological effects, depending on the specific target and pathway involved.

Comparison with Similar Compounds

[(R)-1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-cyclopropyl-amine

• Key Difference : The (R)-enantiomer of the target compound exhibits reversed stereochemistry at the piperidine ring. This enantiomeric pair is critical for studying chirality-dependent binding affinities to receptors like σ-1 or dopamine receptors.
• Relevance : Enantiomers often display divergent pharmacokinetic profiles; for instance, the (R)-form may show reduced metabolic stability compared to the (S)-form in hepatic microsomal assays .

[1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-methyl-amine (CAS 1154171-44-4)

• Key Difference : Replaces benzyl-cyclopropyl-amine with isopropyl-methyl-amine.
• Impact: The bulkier isopropyl group increases lipophilicity (logP ~2.8 vs. ~2.5 for the target compound), enhancing blood-brain barrier permeability but reducing aqueous solubility.

N-[4-(Benzyl-cyclopropyl-amino)-cyclohexyl]-2-chloro-acetamide

• Key Difference : Substitutes the piperidine ring with a cyclohexane backbone and introduces a chloroacetamide group.
• The chloroacetamide moiety introduces electrophilic reactivity, increasing cytotoxicity risks in vitro .

Binding Affinity and Selectivity

Compound	Target Receptor	IC₅₀ (nM)	Selectivity Ratio (vs. Off-Targets)
Target Compound (S-enantiomer)	σ-1 Receptor	12.3	150:1 (vs. σ-2)
(R)-Enantiomer	σ-1 Receptor	48.7	20:1 (vs. σ-2)
[1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-methyl-amine	DAT	5.2	10:1 (vs. SERT)

Interpretation : The target compound’s (S)-configuration confers superior σ-1 receptor selectivity over its (R)-counterpart. The isopropyl-methyl variant shows stronger dopamine transporter (DAT) inhibition but lower selectivity .

Stability and Commercial Availability

• Target Compound : Listed as discontinued by CymitQuimica (Ref: 10-F084181), likely due to challenges in large-scale chiral synthesis or stability issues (e.g., cyclopropyl ring strain) .
• Isopropyl-Methyl Analogue : Commercially available from Parchem (CAS 1154171-44-4), indicating robust synthetic protocols and demand for DAT-focused research .

Biological Activity

[(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-cyclopropyl-amine is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This compound features a piperidine ring, a benzyl group, and a cyclopropylamine moiety, which contribute to its unique pharmacological properties. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic potentials, and relevant case studies.

The biological activity of [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-cyclopropyl-amine is primarily attributed to its interaction with various molecular targets:

1. Receptor Binding:
The compound can bind to specific receptors on cell surfaces, influencing signal transduction pathways that affect cellular responses and gene expression.

2. Enzyme Inhibition:
It may inhibit key enzymes involved in metabolic pathways. For instance, similar piperidine derivatives have shown inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), which are critical in neurodegenerative diseases like Alzheimer's .

3. Anticancer Activity:
Research indicates potential anticancer properties through mechanisms such as apoptosis induction in tumor cells. Compounds with similar structures have demonstrated cytotoxic effects against various cancer cell lines .

Table 1: Summary of Biological Activities

Activity Type	Mechanism/Target	Reference
Anticancer	Induces apoptosis in tumor cells
Neuroprotection	Inhibits AChE and BuChE
Antibacterial	Targets bacterial enzymes
Antioxidant	Scavenges free radicals

Case Study 1: Anticancer Activity

A study evaluating the anticancer effects of piperidine derivatives found that [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-cyclopropyl-amine exhibited significant cytotoxicity against FaDu hypopharyngeal tumor cells. The compound was compared with the reference drug bleomycin, showing superior apoptosis induction .

Case Study 2: Neurodegenerative Disease

In research focused on Alzheimer's disease, compounds similar to [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-cyclopropyl-amine were shown to inhibit AChE and BuChE effectively. These findings suggest that the compound could be a candidate for further development as a treatment for cognitive decline associated with neurodegenerative disorders .

Case Study 3: Antibacterial Properties

The antibacterial activity of related piperidine compounds has been documented, demonstrating efficacy against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values indicate that these compounds can effectively hinder bacterial growth, positioning them as potential leads for antibiotic development .